Cas no 53830-54-9 (Ethyl 3-(4-chloro-3,5-dimethylphenoxy)propanoate)

• Product Name: Ethyl 3-(4-chloro-3,5-dimethylphenoxy)propanoate
• CAS No: 53830-54-9
• MF: C₁₃H₁₁ClS
• MW: 234.744441270828
• CID: 1585995
• PubChem ID: 4589377
• Update Time: 2025-04-21

Ethyl 3-(4-chloro-3,5-dimethylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-chloro-3,5-dimethylphenoxy)propanoate
• (p-chlorophenylthio)phenylmethane
• AC1L3MGX
• Propionic acid, 3-(4-chloro-3,5-xylyloxy)-, ethyl ester
• ETHYL 3-(4-CHLORO-3,5-DIMETHYL-PHENOXY)PROPANOATE
• AKOS009391324
• 1-chloro-4-(phenylmethylthio)benzene
• benzyl 4-chlorophenyl sulfide
• AG-F-85520
• CTK1H2584
• 1-chloro-4-(phenylmethylthio)-benzene
• benzyl-(4-chloro-phenyl)-sulfide
• benzyl(4-chlorophenyl)sulfane
• benzyl-(4-chlorophenyl)-sulfide
• (p-chlorophenylthio)phenylmethane; AC1L3MGX; Propionic acid, 3-(4-chloro-3,5-xylyloxy)-, ethyl ester; ETHYL 3-(4-CHLORO-3,5-DIMETHYL-PHENOXY)PROPANOATE; AKOS009391324; 1-chloro-4-(phenylmethylthio)benzene; benzyl 4-chlorophenyl sulfide; AG-F-85520; CTK1H2584; 1-chloro-4-(phenylmethylthio)-benzene; benzyl-(4-chloro-phenyl)-sulfide; benzyl(4-chlorophenyl)sulfane; benzyl-(4-chlorophenyl)-sulfide;
• 4-chlorophenyl benzyl sulfide
• 53830-54-9
• BS-32534
• 1-benzylsulfanyl-4-chlorobenzene
• Benzene, 1-chloro-4-[(phenylmethyl)thio]-
• CS-0207320
• STL195617
• Benzene, 1-chloro-4-((phenylmethyl)thio)-
• 1-(benzylsulfanyl)-4-chlorobenzene
• AKOS015831398

• Inchi： 1S/C13H11ClS/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： VXEBCSZSCVZNTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.08671
• Monoisotopic Mass: 256.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.507
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers